Cas no 105522-93-8 (3-Thiophenecarboxylicacid,4-methyl-2-[[2-(4-morpholinyl)acetyl]amino]-5-[2-(4-morpholinyl)-2-oxoethyl]-,ethyl ester)

3-Thiophenecarboxylicacid,4-methyl-2-[[2-(4-morpholinyl)acetyl]amino]-5-[2-(4-morpholinyl)-2-oxoethyl]-,ethyl ester structure
105522-93-8 structure
Product Name:3-Thiophenecarboxylicacid,4-methyl-2-[[2-(4-morpholinyl)acetyl]amino]-5-[2-(4-morpholinyl)-2-oxoethyl]-,ethyl ester
CAS No:105522-93-8
MF:C20H29N3O6S
MW:439.525764226913
CID:202444
PubChem ID:3064742
Update Time:2025-04-19

3-Thiophenecarboxylicacid,4-methyl-2-[[2-(4-morpholinyl)acetyl]amino]-5-[2-(4-morpholinyl)-2-oxoethyl]-,ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 3-Thiophenecarboxylicacid,4-methyl-2-[[2-(4-morpholinyl)acetyl]amino]-5-[2-(4-morpholinyl)-2-oxoethyl]-,ethyl ester
    • ethyl 4-methyl-2-[(2-morpholin-4-ylacetyl)amino]-5-(2-morpholin-4-yl-2-oxoethyl)thiophene-3-carboxylate
    • 3-Thiophenecarboxylic acid, 4-methyl-2-((4-morpholinylacetyl)amino)-5-(2-(4-morpholinyl)-2-oxoethyl)-, ethyl ester
    • DTXSID80147184
    • BRN 5654169
    • 105522-93-8
    • Inchi: 1S/C20H29N3O6S/c1-3-29-20(26)18-14(2)15(12-17(25)23-6-10-28-11-7-23)30-19(18)21-16(24)13-22-4-8-27-9-5-22/h3-13H2,1-2H3,(H,21,24)
    • InChI Key: LMUALEASFZSFNV-UHFFFAOYSA-N
    • SMILES: S1C(=C(C(=O)OCC)C(C)=C1CC(N1CCOCC1)=O)NC(CN1CCOCC1)=O

Computed Properties

  • Exact Mass: 439.17770683g/mol
  • Monoisotopic Mass: 439.17770683g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 8
  • Complexity: 609
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 126Ų
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